Cas no 2192745-74-5 (1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone)

• Product Name: 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• CAS No: 2192745-74-5
• MF: C₁₇H₂₀F₃NO₂
• MW: 327.341415405273
• CID: 5338089
• Update Time: 2025-07-23

1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone
• 1-(3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-[3-(trifluoromethyl)phenyl]ethanone

• Inchi： 1S/C17H20F3NO2/c1-23-15-9-13-5-6-14(10-15)21(13)16(22)8-11-3-2-4-12(7-11)17(18,19)20/h2-4,7,13-15H,5-6,8-10H2,1H3
• InChI Key： QGFIOTVGTDZSPI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)CC(N1C2CC(CC1CC2)OC)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 426
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone

Introduction to 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone (CAS No: 2192745-74-5)

1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone, identified by its CAS number 2192745-74-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential biological activities. This compound belongs to a class of molecules characterized by a fused bicyclic structure incorporating an azabicyclo[3.2.1]octane core, which is a privileged scaffold in drug discovery for its ability to modulate various biological pathways.

The molecular framework of 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone consists of a rigid bicyclic system with a nitrogen atom incorporated into the ring, providing a versatile platform for further functionalization. The presence of a 3-methoxy group at the 3-position and a trifluoromethyl substituent on the phenyl ring at position 3 further enhances its pharmacological profile by introducing both hydrophobic and electronic effects that can influence receptor binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. The azabicyclo[3.2.1]octane core is known to exhibit favorable interactions with biological targets such as enzymes and receptors, making it an attractive candidate for developing novel therapeutic agents. The trifluoromethyl group, in particular, is widely recognized for its ability to improve binding affinity and pharmacokinetic properties, which has been leveraged in the design of numerous successful drugs.

In the context of current research, 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone has been investigated for its potential role in modulating inflammatory pathways and neurotransmitter systems. Studies have suggested that compounds with similar structural motifs may interact with cyclooxygenase (COX) enzymes and other inflammatory mediators, offering promising avenues for the development of anti-inflammatory therapies. Additionally, the rigid bicyclic structure may facilitate optimal positioning within active sites, enhancing receptor engagement.

The synthesis of this compound presents unique challenges due to the complexity of the azabicyclo[3.2.1]octane ring system. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and stereocontrolled cyclizations, have been employed to construct this framework with high enantioselectivity. The introduction of the 3-methoxy and trifluoromethyl groups requires careful optimization to ensure regioselectivity and minimize side reactions, underscoring the synthetic expertise required for its preparation.

From a medicinal chemistry perspective, the versatility of 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone lies in its ability to serve as a scaffold for further derivatization. By modifying substituents on the phenyl ring or exploring different functional groups on the bicyclic core, chemists can generate libraries of analogs with tailored biological activities. This approach aligns with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

Recent preclinical studies have highlighted the potential therapeutic applications of molecules bearing an azabicyclo[3.2.1]octane moiety. These studies have demonstrated that such compounds can exhibit potent effects on neurological disorders, pain management, and cancer therapy by interacting with specific targets involved in these pathologies. The combination of stereochemical complexity and electronic modulation provided by 1-((1R,5S)-3-methoxy-8-azabicyclo[3.2.1]octan-8-yl)-2-(3-(trifluoromethyl)phenyl)ethanone makes it a compelling candidate for further investigation.

The pharmaceutical industry continues to invest heavily in exploring novel heterocyclic scaffolds like azabicyclo[3.2.1]octane, recognizing their potential to yield next-generation therapeutics with improved efficacy and reduced side effects compared to existing treatments. The presence of both methoxy and trifluoromethyl groups in this compound exemplifies how strategic functionalization can enhance pharmacological properties while maintaining structural integrity.

In conclusion, 1 - (( 1 R , 5 S ) - 3 - methoxy - 8 - azabicyclo [ 3 . 2 . 1 ] octan - 8 - yl ) - 2 - ( 3 - ( trifluoromethyl ) phenyl ) ethanone ( CAS No : 2192745 - 74 - 5 ) represents a significant advancement in medicinal chemistry due to its intricate structure and promising biological profile . Ongoing research efforts are expected to uncover new therapeutic applications for this compound , further solidifying its importance in drug discovery initiatives .